

# Technical Support Center: Minimizing Variability in Animal Studies Involving 6 $\beta$ -Naltrexol

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: 6 $\beta$ -Naltrexol

CAS No.: 49625-89-0

Cat. No.: B159335

[Get Quote](#)

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for researchers utilizing 6 $\beta$ -Naltrexol in preclinical animal studies. This guide is designed to provide in-depth, field-proven insights to help you anticipate, troubleshoot, and ultimately minimize experimental variability, ensuring the integrity and reproducibility of your data. We will move from foundational knowledge and frequently asked questions to specific troubleshooting scenarios and validated protocols.

## Introduction to 6 $\beta$ -Naltrexol and the Challenge of Variability

6 $\beta$ -Naltrexol is the primary, active metabolite of naltrexone, an opioid receptor antagonist used in the management of opioid and alcohol dependence.<sup>[1][2]</sup> While its parent compound, naltrexone, is a potent antagonist, 6 $\beta$ -Naltrexol is a neutral antagonist that also contributes significantly to the overall pharmacological effect, exhibiting a longer duration of action in vivo compared to naltrexone and naloxone.<sup>[1][3][4]</sup>

Variability is the nemesis of robust scientific inquiry. In animal studies, particularly within the sensitive domain of opioid pharmacology, inconsistent results can obscure true biological effects, leading to erroneous conclusions and hindering translational progress. This guide provides a systematic framework for controlling the multifaceted sources of variability in your 6 $\beta$ -Naltrexol experiments.

## Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 6 $\beta$ -Naltrexol? A1: 6 $\beta$ -Naltrexol is a neutral opioid antagonist, with high potency for the mu-opioid receptor (MOR).<sup>[3]</sup> Unlike naltrexone which can act as an inverse agonist, 6 $\beta$ -Naltrexol blocks the receptor without eliciting an intrinsic response, making it a valuable tool for studying opioid receptor blockade.<sup>[3]</sup>

Q2: How does the in vivo potency of 6 $\beta$ -Naltrexol compare to its parent compound, naltrexone?


A2: While 6 $\beta$ -Naltrexol is highly potent in vitro (in the guinea pig ileum assay, it is more potent than naltrexone and naloxone), it is significantly less potent in vivo after an acute dose.<sup>[1][4]</sup> However, its potency is time-dependent, and it has a much longer duration of action, which is attributed to its longer terminal half-life.<sup>[1][4]</sup> This extended activity is a critical factor in experimental design.

Q3: What are the best storage and handling conditions for 6 $\beta$ -Naltrexol? A3: For long-term stability, solid 6 $\beta$ -Naltrexol should be stored at -20°C, where it can be stable for at least five years.<sup>[3]</sup> Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or -20°C for up to 1 month.<sup>[5]</sup> For in vivo experiments, it is strongly recommended to prepare fresh working solutions daily.<sup>[5]</sup>

Q4: Can I use 6 $\beta$ -Naltrexol interchangeably with naltrexone in my studies? A4: No. Due to significant differences in in vivo potency, duration of action, and potential differences in blood-brain barrier penetration and metabolism across species, they cannot be used interchangeably.<sup>[1][6]</sup> Pilot studies are essential to establish dose-response relationships for 6 $\beta$ -Naltrexol in your specific animal model and experimental paradigm.

## Core Sources of Experimental Variability

Understanding the origin of variability is the first step toward controlling it. We can categorize these sources into three main domains: the animal, the drug, and the procedure.



[Click to download full resolution via product page](#)

Caption: Primary domains contributing to experimental variability.


## Troubleshooting Guides

This section addresses specific issues in a question-and-answer format to guide you through logical problem-solving.

### Issue 1: High Variability in Behavioral Readouts Between Animals in the Same Group

Q: My data shows a wide spread, with some animals responding strongly to 6 $\beta$ -Naltrexol and others showing little to no effect. What should I investigate?

A: This is a classic sign of uncontrolled variables. A systematic approach is needed to identify the source.



[Click to download full resolution via product page](#)

Caption: Troubleshooting flowchart for high inter-animal variability.

Detailed Causality & Solutions:

- **Drug Formulation:** Incomplete dissolution means the actual dose administered is unknown. See Protocol 1 for a validated method.
- **Administration Technique:** An intraperitoneal (IP) injection that is accidentally delivered into the gut or subcutaneous fat will drastically alter absorption and bioavailability. Ensure all technicians are proficient and follow a standardized protocol.
- **Animal Genetics:** Different strains of mice and rats exhibit significant genetic variation in their response to opioids.<sup>[7][8][9]</sup> Using an outbred stock (e.g., Wistar rats) will naturally result in higher variability than an inbred strain (e.g., C57BL/6J mice).<sup>[2][10]</sup> Ensure you are using the intended strain and that all animals are from the same source.
- **Gut Microbiome:** The gut microbiome plays a critical role in drug metabolism and can influence opioid tolerance and behavior.<sup>[11][12][13]</sup> Co-housing animals or using animals from different suppliers can introduce microbiome variability. Standardize housing and sourcing, and consider microbiome analysis as an advanced troubleshooting step.
- **Stress and Handling:** Stress can significantly impact an animal's sensitivity to drugs.<sup>[11]</sup> Ensure consistent, gentle handling and adequate acclimatization to the lab environment and testing procedures.

## Issue 2: Inconsistent or No Drug Effect Observed Across Experiments

Q: My first experiment worked perfectly, but I'm struggling to replicate the results in subsequent studies. What could be the cause?

A: This points to a change in a critical variable between experiments.

- **Drug Stability:** Are you using a freshly prepared solution for each experiment? A stock solution stored improperly or for too long may have degraded.<sup>[5][14]</sup> Always use a fresh preparation or a properly stored aliquot from a validated stock.
- **Environmental Changes:** Have there been any changes in the animal facility or testing room? Factors like new construction noise, changes in the light/dark cycle, or different personnel can introduce stress and alter behavioral baselines.

- **Supplier Lot Variation:** Have you changed suppliers for the 6 $\beta$ -Naltrexol? Even with a certificate of analysis, minor differences in purity or salt form could exist. If possible, procure enough compound from a single lot for an entire series of experiments.
- **Animal Cohort Differences:** Animals received in different shipments may have different health statuses or may have experienced different shipping stressors. Always allow for a consistent acclimatization period (e.g., 7-14 days) before beginning any experiment.

## Issue 3: Unexpected Pharmacokinetic Profile (e.g., Rapid Clearance)

Q: My plasma concentration data shows that 6 $\beta$ -Naltrexol is being cleared much faster than expected based on the literature. Why?

A: Species-specific metabolism is a primary suspect.

- **Metabolic Differences:** The metabolism of naltrexone and its derivatives varies significantly between species. For instance, dogs do not appear to produce 6 $\beta$ -Naltrexol as a substantial metabolite, instead favoring glucuronidation of the parent compound.<sup>[15][16]</sup> Rabbits, however, do produce it.<sup>[17]</sup> Ensure you are referencing pharmacokinetic data from the correct species. If such data is unavailable for your model, a pilot PK study is essential.
- **Route of Administration:** The route of administration dramatically impacts the pharmacokinetic profile. Intramuscular (IM) injection in dogs, for example, results in a rapid peak concentration followed by a beta elimination half-life of around 4.8 hours.<sup>[18]</sup> Transdermal delivery, by contrast, results in much lower steady-state plasma levels.<sup>[19]</sup> The chosen route must align with the intended therapeutic window.
- **Sample Handling and Stability:** The stability of 6 $\beta$ -Naltrexol in biological samples is critical. Serum samples should be stored at -70°C or colder for long-term storage.<sup>[20]</sup> Repeated freeze-thaw cycles can lead to degradation, artificially lowering the measured concentration.<sup>[14]</sup> Always aliquot samples upon collection.

## Validated Experimental Protocols

Adherence to standardized protocols is paramount for minimizing variability.

## Protocol 1: Preparation of 6 $\beta$ -Naltrexol for In Vivo Administration (IP/SC)

This protocol is designed to ensure complete solubilization and sterility.

### Materials:

- 6 $\beta$ -Naltrexol powder (verify certificate of analysis)
- Sterile 0.9% saline
- Sterile water for injection
- 0.22  $\mu$ m sterile syringe filter
- Sterile conical tubes and vials

### Procedure:

- **Calculate Required Mass:** Determine the total mass of 6 $\beta$ -Naltrexol needed based on the highest dose, number of animals, and desired injection volume (typically 5-10 mL/kg for rodents).
- **Initial Solubilization (if necessary):** While 6 $\beta$ -Naltrexol is often soluble in saline, for higher concentrations, it may be necessary to first dissolve the powder in a small volume of sterile water before bringing it to the final volume with sterile saline. Gentle warming or vortexing can aid dissolution.
- **Visual Inspection:** Ensure the solution is completely clear with no visible precipitate. If particulate matter is present, the drug is not fully dissolved, and the solution should not be used.
- **Sterile Filtration:** Draw the solution into a sterile syringe and pass it through a 0.22  $\mu$ m syringe filter into a final sterile vial. This removes any potential microbial contamination.
- **Labeling and Storage:** Clearly label the vial with the compound name, concentration, date of preparation, and solvent. Use this solution on the day of preparation.<sup>[5]</sup> Do not store working

solutions for extended periods.

## Protocol 2: Standardized Intraperitoneal (IP) Injection in Mice

This protocol minimizes animal stress and maximizes administration accuracy.

Procedure:

- **Animal Restraint:** Gently restrain the mouse using an appropriate technique (e.g., scruffing) to expose the abdomen. The animal should be tilted slightly head-down to allow the abdominal organs to shift away from the injection site.
- **Identify Injection Site:** The injection should be administered in the lower right or left abdominal quadrant, avoiding the midline (to prevent damage to the bladder and major vessels) and the upper abdomen (to avoid organs like the liver and spleen).
- **Needle Insertion:** Use a new, sterile needle (e.g., 25-27 gauge) for each animal. Insert the needle at a 15-20 degree angle, just deep enough to penetrate the abdominal wall.
- **Aspiration Check:** Gently pull back on the plunger. If you see blood (in a vessel) or a yellow-tinged fluid (in the bladder or intestines), withdraw the needle and reinject at a different site with a fresh needle and syringe.
- **Injection:** If no fluid is aspirated, slowly and steadily depress the plunger to deliver the full volume.
- **Withdrawal and Observation:** Smoothly withdraw the needle and return the animal to its home cage. Briefly observe the animal to ensure there is no leakage from the injection site and that it is recovering well from the procedure.

## Data and Reference Tables

### Table 1: Comparative In Vivo Potency of Opioid Antagonists in Mice (Hotplate Test)

| Compound     | ID <sub>50</sub> (Dose to produce 50% antagonism of morphine effect) | Duration of Action (Time to 50% decrease in activity) | Reference |
|--------------|----------------------------------------------------------------------|-------------------------------------------------------|-----------|
| Naltrexone   | 7 µg/kg                                                              | 80 minutes                                            | [1]       |
| Naloxone     | 16 µg/kg                                                             | 125 minutes                                           | [1]       |
| 6β-Naltrexol | 1300 µg/kg                                                           | 340 minutes                                           | [1]       |

This table highlights the significantly lower acute potency but longer duration of action of 6β-Naltrexol compared to naltrexone.

## Table 2: Recommended Storage Conditions

| Material                          | Short-Term (1 month)  | Long-Term (>1 month)          | Key Considerations                                                       | References |
|-----------------------------------|-----------------------|-------------------------------|--------------------------------------------------------------------------|------------|
| Solid 6 $\beta$ -Naltrexol        | -20°C                 | -20°C (stable $\geq$ 5 years) | Keep in a desiccator to prevent moisture absorption.                     | [3]        |
| Stock Solution (in DMSO/Ethanol)  | -20°C                 | -80°C (up to 6 months)        | Aliquot to prevent freeze-thaw cycles. Store under nitrogen if possible. | [5]        |
| Working Solution (Aqueous)        | Prepare fresh daily   | Not Recommended               | Aqueous solutions are more prone to degradation and microbial growth.    | [5]        |
| Biological Samples (Plasma/Serum) | -20°C (up to 30 days) | -70°C or -80°C                | Aliquot immediately after collection to avoid freeze-thaw degradation.   | [14][20]   |

## Experimental Workflow for Minimizing Variability

A robust experimental design incorporates quality control checkpoints at every stage.



[Click to download full resolution via product page](#)

Caption: Critical control points in an in vivo experimental workflow.

By implementing the strategies, protocols, and troubleshooting logic outlined in this guide, researchers can significantly enhance the quality, reliability, and reproducibility of their animal studies involving 6 $\beta$ -Naltrexol.

## References

- The Role of the Gut Microbiome in Opioid Use - PMC - PubMed Central - NIH. (n.d.).
- Porter, S. J., Somogyi, A. A., & White, J. M. (2002). In Vivo and in Vitro Potency Studies of **6 $\beta$ -naltrexol**, the Major Human Metabolite of Naltrexone. *Addiction Biology*, 7(2), 219–225. [[Link](#)]
- Misra, A. L. (1975). Naltrexone pharmacology, pharmacokinetics, and metabolism: current status. *The American Journal of Drug and Alcohol Abuse*, 2(3-4), 357–363. [[Link](#)]
- Chatterjie, N., Feinberg, H., & Inturrisi, C. E. (1979). The seminal excretion, plasma elimination, tissue distribution and metabolism of naltrexone in the rabbit. *Drug Metabolism and Disposition: The Biological Fate of Chemicals*, 7(6), 372–375. [[Link](#)]
- The Gut-Brain Axis in Opioid Use Disorder: Exploring the Bidirectional Influence of Opioids and the Gut Microbiome—A Comprehensive Review. (2024). *Microbial Biotechnology*. [[Link](#)]
- Bubier, J. A., et al. (2020). Genetic variation regulates opioid-induced respiratory depression in mice. *Scientific Reports*, 10(1), 14967. [[Link](#)]
- Genetic variation regulates opioid-induced respiratory depression in mice - OUCI. (n.d.). Retrieved January 14, 2026, from [[Link](#)]
- Kukanich, B., & Wiese, A. (2018). Pharmacokinetics and pharmacodynamics of a novel analgesic with a deterrent to human opioid abuse (methadone-fluconazole-naltrexone) after oral administration in dogs. *American Journal of Veterinary Research*, 79(1), 9–16. [[Link](#)]
- Rumpf, J., et al. (2018). Therapeutic Drug Monitoring of Naltrexone and 6 $\beta$ -Naltrexol During Anti-craving Treatment in Alcohol Dependence: Reference Ranges. *Alcohol and Alcoholism*, 53(6), 677–683. [[Link](#)]

- The role of the gut microbiome and microbial metabolism in mediating opioid-induced changes in the epigenome. (2023). *Frontiers in Microbiology*. [\[Link\]](#)
- Li, H., Zhao, S. F., Wang, N., & Ge, Z. H. (1996). [Pharmacokinetics of naltrexone hydrochloride and naltrexone glucuronide in the dog]. *Yao Xue Xue Bao = Acta Pharmaceutica Sinica*, 31(4), 254–257. [\[Link\]](#)
- Understanding the impact of the gut microbiome on opioid use disorder: pathways, mechanisms, and treatment insights. (2024). *Microbial Biotechnology*. [\[Link\]](#)
- Pain and Opioid-Induced Gut Microbial Dysbiosis. (2022). *Pathogens*. [\[Link\]](#)
- Pydi, R., et al. (2005). Transdermal delivery of naltrexone and its active metabolite 6-beta-naltrexol in human skin in vitro and guinea pigs in vivo. *Journal of Pharmaceutical Sciences*, 94(9), 1930–1939. [\[Link\]](#)
- Yoburn, B. C., et al. (1995). Pharmacokinetics and pharmacodynamics of subcutaneous naltrexone pellets in the rat. *The Journal of Pharmacology and Experimental Therapeutics*, 272(2), 603–608. [\[Link\]](#)
- Li, Y. F., et al. (2009). [Pharmacokinetics of **6beta-naltrexol** After Single and Multiple Intramuscular Injections in Beagle Dogs]. *Sheng Li Xue Bao : [Acta Physiologica Sinica]*, 61(4), 363–367. [\[Link\]](#)
- Rukstalis, M. R., et al. (2000). 6-beta-naltrexol reduces alcohol consumption in rats. *Alcoholism, Clinical and Experimental Research*, 24(10), 1593–1596. [\[Link\]](#)
- Analgesia Standard Treatment Guidelines for Rats - RARC. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- Pharmacokinetics of 6β-naltrexol after single and multiple intramuscular injections in Beagle dogs. (2009). *Acta Physiologica Sinica*. [\[Link\]](#)
- Swain, Y., et al. (2020). Behavioral Predictors of Individual Differences in Opioid Addiction Vulnerability as Measured Using i.v. Self-Administration in Rats. *Pharmacology, Biochemistry, and Behavior*, 198, 173030. [\[Link\]](#)

- What rats can tell us about the opioid crisis | Colorado Arts and Sciences Magazine. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- Transdermal Delivery of Naltrexone and its Active Metabolite 6- $\beta$ -Naltrexol in Human Skin in Vitro and Guinea Pigs in Vivo. (2005). Journal of Pharmaceutical Sciences. [\[Link\]](#)
- Naltrexone | C<sub>20</sub>H<sub>23</sub>NO<sub>4</sub> - PubChem. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- Animal Models of Addiction and the Opioid Crisis | Taconic Biosciences. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- Aalto, M., et al. (2001). Analysis of naltrexone and its metabolite 6-beta-naltrexol in serum with high-performance liquid chromatography. Pharmacology & Toxicology, 88(5), 268–271. [\[Link\]](#)
- Opioid Trail: Tracking Contributions to Opioid Use Disorder from Host Genetics to the Gut Microbiome. (2022). Neuropharmacology, 205, 108915. [\[Link\]](#)
- Effective Pain Management. In Recognition and Alleviation of Pain in Laboratory Animals. National Academies Press (US). (2009). [\[Link\]](#)
- Experimental considerations for the assessment of in vivo and in vitro opioid pharmacology. (2021). British Journal of Pharmacology, 178(15), 2949–2967. [\[Link\]](#)
- How Transparent and Reproducible Are Studies That Use Animal Models of Opioid Addiction? (2024). Addiction, 119(4), 570–580. [\[Link\]](#)
- VIVITROL® (naltrexone for extended-release injectable suspension) is supplied as a microsphere formulation of naltrexone. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- Effect of Chronic Pain on Fentanyl Self-Administration in Mice. (2015). PLOS ONE, 10(8), e0134913. [\[Link\]](#)
- Chapter 5—Extended-Release Injectable Naltrexone. In Incorporating Alcohol Pharmacotherapies Into Medical Practice. Substance Abuse and Mental Health Services Administration (US). (2009). [\[Link\]](#)

- vivitrol® (extended-release injectable naltrexone) medical protocol and procedures. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- A Critical Review of the Pharmacokinetics and Pharmacodynamics of Opioid Medications Used in Avian Patients. (2021). *Animals*, 11(12), 3598. [\[Link\]](#)
- In vivo and in vitro potency studies of 6β-naltrexol, the major human metabolite of naltrexone. (2002). *Addiction Biology*, 7(2), 219–225. [\[Link\]](#)
- Clinical Management of Pain in Rodents. (2018). *ILAR Journal*, 59(1), 100–110. [\[Link\]](#)
- Protocol for Long-acting Injectable Naltrexone for Alcohol Use Disorder. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- HIGHLIGHTS OF PRESCRIBING INFORMATION These highlights do not include all the information needed to use VIVITROL® safely and ef. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- Clinical Use of Extended-Release Injectable Naltrexone in the Treatment of Opioid Use Disorder: A Brief Guide. (2016). SAMHSA Store. [\[Link\]](#)
- In Vivo Assay Guidelines. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. (2012). [\[Link\]](#)
- In Vivo Visualization of Delta Opioid Receptors upon Physiological Activation Uncovers a Distinct Internalization Profile. (2012). *Journal of Neuroscience*, 32(21), 7305–7315. [\[Link\]](#)

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- [1. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [2. 6-beta-naltrexol reduces alcohol consumption in rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. caymanchem.com \[caymanchem.com\]](#)
- [4. research.sahmri.org.au \[research.sahmri.org.au\]](#)
- [5. medchemexpress.com \[medchemexpress.com\]](#)
- [6. academic.oup.com \[academic.oup.com\]](#)
- [7. Genetic variation regulates opioid-induced respiratory depression in mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. Genetic variation regulates opioid-induced respiratory depression in mice \[ouci.dntb.gov.ua\]](#)
- [9. What rats can tell us about the opioid crisis | Colorado Arts and Sciences Magazine | University of Colorado Boulder \[colorado.edu\]](#)
- [10. Behavioral Predictors of Individual Differences in Opioid Addiction Vulnerability as Measured Using i.v. Self-Administration in Rats - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. The Role of the Gut Microbiome in Opioid Use - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. mdpi.com \[mdpi.com\]](#)
- [13. Frontiers | The role of the gut microbiome and microbial metabolism in mediating opioid-induced changes in the epigenome \[frontiersin.org\]](#)
- [14. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [15. avmajournals.avma.org \[avmajournals.avma.org\]](#)
- [16. \[Pharmacokinetics of naltrexone hydrochloride and naltrexone glucuronide in the dog\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. The seminal excretion, plasma elimination, tissue distribution and metabolism of naltrexone in the rabbit - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. \[Pharmacokinetics of 6beta-naltrexol after single and multiple intramuscular injections in Beagle dogs\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. Transdermal delivery of naltrexone and its active metabolite 6-beta-naltrexol in human skin in vitro and guinea pigs in vivo - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. Analysis of naltrexone and its metabolite 6-beta-naltrexol in serum with high-performance liquid chromatography - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [To cite this document: BenchChem. \[Technical Support Center: Minimizing Variability in Animal Studies Involving 6β-Naltrexol\]. BenchChem, \[2026\]. \[Online PDF\]. Available at:](#)

[\[https://www.benchchem.com/product/b159335/docs#technical-support-center-minimizing-variability-in-animal-studies-involving-6-naltrexol\]](https://www.benchchem.com/product/b159335/docs#technical-support-center-minimizing-variability-in-animal-studies-involving-6-naltrexol)

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)